Cas no 2228760-02-7 (2-amino-3-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-3-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 2228760-02-7
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6184677
• PubChem ID: 165682299
• Update Time: 2025-06-11

2-amino-3-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol
• EN300-1941085
• 2-amino-3-[3-chloro-4-(trifluoromethyl)phenyl]propan-1-ol
• 2228760-02-7

• Inchi： 1S/C10H11ClF3NO/c11-9-4-6(3-7(15)5-16)1-2-8(9)10(12,13)14/h1-2,4,7,16H,3,5,15H2
• InChI Key： LKNIVEOSLOUGHW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)CC(CO)N

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol

Introduction to 2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2228760-02-7)

2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol, with the CAS number 2228760-02-7, is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a chloro substituent, and a trifluoromethyl group, all attached to a phenylpropanol backbone. These functional groups endow the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications.

The amino group in 2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol imparts basicity and can participate in hydrogen bonding, which is crucial for interactions with biological targets. The chloro substituent adds polarity and can influence the compound's solubility and reactivity. The trifluoromethyl group, known for its electron-withdrawing effect, enhances the lipophilicity of the molecule, potentially improving its ability to cross cell membranes and interact with specific receptors or enzymes.

Recent studies have highlighted the potential of 2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The combination of its structural features allows it to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol has also been investigated for its antiviral properties. A study in Antiviral Research demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a potential lead for antiviral drug development.

The pharmacokinetic properties of 2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol have also been extensively studied. Its lipophilic nature facilitates good absorption and distribution in biological systems. However, the presence of polar functional groups ensures that it maintains sufficient water solubility for effective delivery to target sites. These properties are crucial for optimizing drug efficacy and minimizing side effects.

In terms of safety and toxicity, preliminary studies have indicated that 2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol exhibits a favorable safety profile. In vitro and in vivo assays have shown low cytotoxicity and minimal adverse effects on major organs. However, further comprehensive safety evaluations are necessary to ensure its suitability for clinical use.

The synthesis of 2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol has been optimized using modern synthetic methods. One common approach involves the reaction of 3-chloro-4-(trifluoromethyl)benzaldehyde with an appropriate amine followed by reduction to form the desired alcohol. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, 2-amino-3-chloro-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 2228760-02-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its use in various medical settings.